Cas no 75069-22-6 (Tris(2-hydroxyethyl)ammonium 5-(3-ethylbenzothiazol-2(3H)-ylidene)-4-oxo-2-thioxothiazolidine-3-acetate)

• Product name: Tris(2-hydroxyethyl)ammonium 5-(3-ethylbenzothiazol-2(3H)-ylidene)-4-oxo-2-thioxothiazolidine-3-acetate
• CAS No: 75069-22-6
• MF: C₂₀H₂₇N₃O₆S₃
• MW: 501.639881372452
• CID: 568579
• PubChem ID: 44148765

Tris(2-hydroxyethyl)ammonium 5-(3-ethylbenzothiazol-2(3H)-ylidene)-4-oxo-2-thioxothiazolidine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Tris(2-hydroxyethyl)ammonium 5-(3-ethylbenzothiazol-2(3H)-ylidene)-4-oxo-2-thioxothiazolidine-3-acetate
• 2-Hydroxy-N,N-bis(2-hydroxyethyl)ethanaminium [5-(3-ethyl-1,3-ben zothiazol-2(3H)-ylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acet ate
• 2-[5-(3-ethyl-1,3-benzothiazol-2-ylidene)-4-oxo-2-thioxo-thiazolidin-3-yl]acetate
• tris(2-hydroxyethyl)ammonium
• 75069-22-6
• EINECS 278-066-7

• Inchi： InChI=1S/C14H12N2O3S3.C6H15NO3/c1-2-15-8-5-3-4-6-9(8)21-13(15)11-12(19)16(7-10(17)18)14(20)22-11;8-4-1-7(2-5-9)3-6-10/h3-6H,2,7H2,1H3,(H,17,18);8-10H,1-6H2/b13-11+;
• InChI Key： SBQFVYQVMFWNBI-BNSHTTSQSA-N
• SMILES： CCN1C2=CC=CC=C2SC1=C3C(=O)N(C(=S)S3)CC(=O)O.C(CO)N(CCO)CCO

Computed Properties

• Exact Mass: 501.10641
• Monoisotopic Mass: 501.106198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 614
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: nothing
• Topological Polar Surface Area: 212
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Boiling Point: 667.7°C at 760 mmHg
• Flash Point: 357.6°C
• PSA: 128.81